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Compound of Interest

Compound Name: N-lodosaccharin

Cat. No.: B107423

For Researchers, Scientists, and Drug Development Professionals

N-lodosaccharin (NISac) is a powerful and versatile electrophilic iodinating agent that has
garnered significant interest in organic synthesis. Its stability, solubility in common organic
solvents, and heightened reactivity compared to reagents like N-iodosuccinimide (NIS) make it
an attractive choice for a variety of transformations.[1] This document provides detailed
application notes and protocols for the use of N-lodosaccharin in one-pot synthesis strategies,
streamlining synthetic routes and enhancing efficiency in the laboratory.

Introduction to N-lodosaccharin in One-Pot
Syntheses

One-pot syntheses, which involve multiple reaction steps in a single flask without the isolation
of intermediates, offer numerous advantages in chemical synthesis. These include reduced
reaction times, lower consumption of solvents and reagents, and decreased waste generation.
N-lodosaccharin is particularly well-suited for such strategies due to its ability to cleanly and
efficiently introduce an iodine atom, which can then participate in subsequent in-situ
transformations. This allows for the construction of complex molecules in a more atom- and
step-economical manner. The applications highlighted herein focus on the preparation of N-
lodosaccharin and its use in one-pot iodination and the synthesis of N-iodo sulfoximines,
showcasing its utility in modern synthetic chemistry.

Application Note 1: Preparation of N-lodosaccharin
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The synthesis of N-lodosaccharin is a straightforward process that can be accomplished in
two main steps from sodium saccharin. The procedure involves the formation of a silver salt of
saccharin, followed by reaction with iodine.[1]

Experimental Protocol: Synthesis of N-lodosaccharin

Step 1: Synthesis of Silver Salt of Saccharin

» Dissolve 8.50 g (50 mmol) of silver nitrate in 50 mL of water and heat the solution to
approximately 80 °C.

 In a separate beaker, dissolve 10.5 g (51 mmol) of sodium saccharin in 50 mL of water.

» With stirring, add the sodium saccharin solution dropwise to the hot silver nitrate solution.
» A white precipitate of the silver salt of saccharin will form.

« Filter the precipitate, wash it with water and then with acetone.

e Dry the solid in the air to obtain the silver salt of saccharin.

Step 2: Synthesis of N-lodosaccharin

 In aflask protected from light, stir a mixture of 5.80 g (20 mmol) of the dry silver salt of
saccharin and 5.21 g (20.5 mmol) of iodine in 50 mL of acetone at room temperature.

e Continue stirring for 5 hours. During this time, a precipitate of silver iodide (Agl) will form.
o Filter off the precipitated Agl.

o Evaporate the filtrate under reduced pressure to obtain the crude N-lodosaccharin. The
product is often pure enough for most applications.
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Step 1: Silver Salt Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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